Cas no 80220-30-0 (4-carboxy-2,6-dihydroxyphenyl 6-O-sulfonato-beta-D-glucopyranoside)

• Product name: 4-carboxy-2,6-dihydroxyphenyl 6-O-sulfonato-beta-D-glucopyranoside
• CAS No: 80220-30-0
• MF: C₁₃H₁₅O₁₃S-
• MW: 411.3154
• CID: 1800667
• PubChem ID: 442991

4-carboxy-2,6-dihydroxyphenyl 6-O-sulfonato-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-carboxy-2,6-dihydroxyphenyl 6-O-sulfonato-beta-D-glucopyranoside
• [(2R,3S,4S,5R,6S)-6-(4-carboxy-2,6-dihydroxyphenoxy)-3,4,5-trihydroxyoxan-2-yl]methyl sulfate
• Turgorin
• AC1L9DT8
• ((2R,3S,4S,5R,6S)-6-(4-carboxy-2,6-dihydroxy-phenoxy)-3,4,5-trihydroxy-tetrahydropyran-2-yl)methyl sulfate
• 80220-30-0
• Q27108495
• CHEBI:9780
• [(2R,3S,4S,5R,6S)-6-(4-carboxy-2,6-dihydroxy-phenoxy)-3,4,5-trihydroxy-tetrahydropyran-2-yl]methyl sulfate
• DTXCID30283127
• C10837
• DTXSID80332033

• Inchi： InChI=1S/C13H16O13S/c14-5-1-4(12(19)20)2-6(15)11(5)26-13-10(18)9(17)8(16)7(25-13)3-24-27(21,22)23/h1-2,7-10,13-18H,3H2,(H,19,20)(H,21,22,23)/t7-,8-,9+,10-,13+/m1/s1
• InChI Key： PCNPDUJUHNLVNS-YANYRWCTSA-N
• SMILES： C1=C(C=C(C(=C1O)OC2C(C(C(C(O2)COS(=O)(=O)O)O)O)O)O)C(=O)O

Computed Properties

• Exact Mass: 412.03116173g/mol
• Monoisotopic Mass: 412.03116173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 229Ų